Cas no 1344262-96-9 (2,2-Dimethyl-1-(thiolan-3-yl)propan-1-one)

• Product Name: 2,2-Dimethyl-1-(thiolan-3-yl)propan-1-one
• CAS No: 1344262-96-9
• MF: C₉H₁₆OS
• MW: 172.287741661072
• CID: 5716915
• PubChem ID: 64164007
• Update Time: 2023-10-15

2,2-Dimethyl-1-(thiolan-3-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 1344262-96-9
• 2,2-dimethyl-1-(thiolan-3-yl)propan-1-one
• EN300-741359
• 2,2-Dimethyl-1-(thiolan-3-yl)propan-1-one

• Inchi： 1S/C9H16OS/c1-9(2,3)8(10)7-4-5-11-6-7/h7H,4-6H2,1-3H3
• InChI Key： RLYNFQYRVMPODM-UHFFFAOYSA-N
• SMILES： S1CCC(C1)C(C(C)(C)C)=O

Computed Properties

• Exact Mass: 172.09218630g/mol
• Monoisotopic Mass: 172.09218630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 42.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiolanes Thiolanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiolanes